Cas no 1227607-40-0 (6-Hydroxy-3-phenylpicolinaldehyde)

• Product Name: 6-Hydroxy-3-phenylpicolinaldehyde
• CAS No: 1227607-40-0
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 4817152
• Update Time: 2025-06-15

6-Hydroxy-3-phenylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-3-phenylpicolinaldehyde
• 6-Hydroxy-3-phenylpicolinaldehyde

• Inchi： 1S/C12H9NO2/c14-8-11-10(6-7-12(15)13-11)9-4-2-1-3-5-9/h1-8H,(H,13,15)
• InChI Key： ZETVXKSAEYAKCB-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C=O)N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 6-Hydroxy-3-phenylpicolinaldehyde

Introduction to 6-Hydroxy-3-phenylpicolinaldehyde (CAS No: 1227607-40-0)

6-Hydroxy-3-phenylpicolinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1227607-40-0, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aldehydes, characterized by its aromatic structure and functional groups that make it a versatile intermediate in the synthesis of more complex molecules. The presence of both a hydroxyl group and a phenyl ring on a picolinaldehyde backbone imparts unique reactivity and potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 6-Hydroxy-3-phenylpicolinaldehyde consists of a central carbon atom double-bonded to an oxygen atom, forming the aldehyde functional group, while the phenyl ring provides steric and electronic effects that influence its chemical behavior. The hydroxyl group at the sixth position adds another layer of reactivity, enabling various transformations such as etherification, esterification, or oxidation processes. These structural features make it a valuable building block for the construction of more intricate scaffolds found in natural products and drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-Hydroxy-3-phenylpicolinaldehyde. Its aromatic system and functional groups suggest possible interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to inflammation modulation, antioxidant activity, and even neuroprotective effects. These findings are particularly intriguing given the increasing demand for small-molecule compounds that can interact selectively with biological pathways without significant off-target effects.

The synthesis of 6-Hydroxy-3-phenylpicolinaldehyde has been optimized through various methodologies to ensure high yield and purity. Common synthetic routes involve the condensation of appropriate precursors followed by functional group modifications. Advanced techniques such as catalytic hydrogenation, cross-coupling reactions, and asymmetric synthesis have been employed to access enantiomerically pure forms, which are crucial for evaluating stereochemical influences on biological activity. The development of efficient synthetic protocols not only facilitates research but also opens doors for large-scale production if commercial applications emerge.

One of the most compelling aspects of 6-Hydroxy-3-phenylpicolinaldehyde is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with enhanced pharmacokinetic properties or improved binding affinity to disease-related targets. For instance, modifications at the phenyl ring or the aldehyde group can lead to compounds with altered solubility, metabolic stability, or receptor selectivity. Such tailored approaches are essential in modern drug discovery, where precision and efficiency are paramount.

The chemical reactivity of 6-Hydroxy-3-phenylpicolinaldehyde also makes it a valuable tool in synthetic organic chemistry. Its aldehyde functionality allows for nucleophilic addition reactions, forming new carbon-carbon bonds that are foundational in constructing complex molecules. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, influencing both the physical properties and biological behavior of derivatives. These characteristics have made it a staple in laboratory settings where researchers aim to develop sophisticated molecular architectures.

From a computational chemistry perspective, 6-Hydroxy-3-phenylpicolinaldehyde has been subjected to detailed molecular modeling studies to predict its interactions with biological targets. These simulations help in understanding how changes in its structure might affect binding affinity or metabolic stability. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound, guiding rational drug design efforts.

The growing body of research surrounding 6-Hydroxy-3-phenylpicolinaldehyde underscores its significance as both a chemical intermediate and a potential pharmacophore. As new methodologies emerge and our understanding of biological systems deepens, it is likely that this compound will continue to play a pivotal role in pharmaceutical innovation. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in harnessing its full potential for therapeutic applications.

In conclusion,6-Hydroxy-3-phenylpicolinaldehyde (CAS No: 1227607-40-0) represents a fascinating compound with diverse applications in chemical synthesis and drug discovery. Its unique structural features offer opportunities for designing novel therapeutics with tailored properties. As research progresses，this molecule is poised to contribute significantly to advancements in medicinal chemistry，providing new avenues for treating various diseases.